Cas no 315678-71-8 (ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate)

• Product Name: ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate
• CAS No: 315678-71-8
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 6533501
• Update Time: 2025-11-06

ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate
• ethyl 4-(3,4-dimethylphenyl)-2-(nicotinamido)thiophene-3-carboxylate
• ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-(3,4-dimethylphenyl)-2-[(3-pyridinylcarbonyl)amino]-, ethyl ester

• Inchi： 1S/C21H20N2O3S/c1-4-26-21(25)18-17(15-8-7-13(2)14(3)10-15)12-27-20(18)23-19(24)16-6-5-9-22-11-16/h5-12H,4H2,1-3H3,(H,23,24)
• InChI Key： FUUYTQGEUIMQMC-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=CN=C2)=O)SC=C(C2=CC=C(C)C(C)=C2)C=1C(OCC)=O

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 477.2±45.0 °C(Predicted)
• pka: 11.53±0.70(Predicted)

Additional information on ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate

Comprehensive Overview of Ethyl 4-(3,4-Dimethylphenyl)-2-(Pyridine-3-Amido)Thiophene-3-Carboxylate (CAS No. 315678-71-8)

Ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate (CAS No. 315678-71-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of thiophene derivatives, which are widely studied for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the thiophene core, pyridine-3-amido moiety, and 3,4-dimethylphenyl substituent, contribute to its potential as a versatile intermediate in medicinal chemistry.

In recent years, researchers have focused on thiophene-based compounds due to their remarkable pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a pyridine ring in the structure of ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate enhances its binding affinity to biological targets, making it a promising candidate for further investigation. Additionally, the ester functional group in this compound allows for facile derivatization, enabling the synthesis of novel analogs with improved pharmacokinetic properties.

The synthesis of ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and esterification processes. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry are employed to characterize the compound and confirm its purity. The growing interest in heterocyclic compounds in drug development has led to increased demand for high-quality reference standards like this compound, particularly in academic and industrial research settings.

From a materials science perspective, thiophene derivatives have shown exceptional potential in the development of organic semiconductors and optoelectronic devices. The conjugated system present in ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate may contribute to interesting electronic properties, making it worth exploring for applications in organic field-effect transistors (OFETs) or organic photovoltaics. Researchers are particularly interested in how the 3,4-dimethylphenyl substituent affects the compound's crystallinity and charge transport characteristics.

The pharmaceutical industry has shown increasing interest in pyridine-containing compounds due to their prevalence in FDA-approved drugs. The pyridine-3-amido moiety in ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate may interact with various biological targets, potentially leading to therapeutic applications. Recent studies have highlighted the importance of structure-activity relationship (SAR) studies for such compounds to optimize their biological efficacy while minimizing potential side effects.

In the context of current research trends, multi-target drug design approaches have gained prominence, and compounds like ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate with multiple pharmacophores are particularly valuable. The combination of thiophene, pyridine, and aromatic components in a single molecule offers opportunities for modulating various biological pathways simultaneously. This aligns with the growing demand for polypharmacology strategies in treating complex diseases.

Quality control and analytical method development for ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate are crucial aspects of its research applications. Modern HPLC and UHPLC techniques are commonly employed to ensure batch-to-batch consistency, especially when the compound is used as a reference standard or intermediate in drug synthesis. The development of robust analytical protocols for such specialized compounds remains an active area of research in pharmaceutical chemistry.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates continues to expand, driving demand for compounds like ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate. Suppliers and manufacturers are increasingly focusing on green chemistry approaches to synthesize such compounds more sustainably, addressing environmental concerns while maintaining high purity standards. This trend reflects the broader movement toward sustainable pharmaceutical manufacturing in the chemical industry.

Future research directions for ethyl 4-(3,4-dimethylphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate may include exploration of its potential in combination therapies, investigation of its physicochemical properties for formulation development, and evaluation of its safety profile through comprehensive ADMET studies. The compound's versatility as a building block for more complex molecular architectures makes it a valuable asset in both academic and industrial research laboratories focused on drug discovery and materials science innovation.